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Compound of Interest

Compound Name: Hsd17B13-IN-58

Cat. No.: B12380247 Get Quote

For researchers, scientists, and drug development professionals working with the novel

inhibitor Hsd17B13-IN-58, ensuring laboratory safety and proper handling is paramount. As a

compound with limited publicly available safety data, it is crucial to treat Hsd17B13-IN-58 as a

substance with unknown potential hazards and to adhere to stringent safety protocols. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Summary of Key Information
Since a specific Safety Data Sheet (SDS) for Hsd17B13-IN-58 is not readily available, general

safety precautions for handling new chemical entities should be strictly followed. The

information below is compiled from general laboratory safety guidelines and data for similar

compounds.
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Data Point Information Source

Chemical Name Hsd17B13-IN-58 MedchemExpress

Molecular Formula C₂₃H₁₅Cl₂F₃N₄O₄ MedchemExpress

Molecular Weight 539.29 g/mol MedchemExpress

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
MedchemExpress

Storage (in Solvent)
-80°C for 6 months, -20°C for 1

month
MedchemExpress

Shipping Condition Shipped at room temperature MedchemExpress

Solubility Soluble in DMSO MedchemExpress

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Hsd17B13-IN-58, a comprehensive approach to personal and environmental

protection is necessary.

Engineering Controls:

Fume Hood: All work involving the handling of Hsd17B13-IN-58 powder or solutions should

be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE):

Eye Protection: ANSI Z87.1-compliant safety glasses or goggles are mandatory to protect

against splashes.[1] A face shield should be used when there is a significant risk of

splashing.[1]

Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[1]

Regularly inspect gloves for any signs of degradation or puncture.
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Protective Clothing: A standard laboratory coat must be worn.[1] For procedures with a

higher risk of contamination, a disposable gown is recommended.

Respiratory Protection: If work cannot be conducted in a fume hood, a risk assessment

should be performed by environmental health and safety (EH&S) personnel to determine if a

respirator is required.[1]

Procedural Guidance for Safe Handling
A systematic approach to handling Hsd17B13-IN-58 from receipt to disposal is critical to

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Label the container clearly with the compound name, date received, and any known hazards.

[1]

Store in secondary containment to prevent the spread of material in case of a spill.[1]

2. Preparation of Solutions:

All weighing and solution preparation should be performed within a chemical fume hood.

For in vitro assays, stock solutions are typically prepared in dimethyl sulfoxide (DMSO).[2]

To avoid precipitation, it is recommended to dilute stock solutions in a stepwise manner.[2]

For cellular assays, ensure the final concentration of DMSO is low (typically <0.5%) to avoid

cytotoxicity.[2]

If sterilization is required, use a 0.22 µm sterile filter; do not autoclave.[2]

3. Experimental Use:
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Handle all solutions containing Hsd17B13-IN-58 with the same precautions as the neat

compound.

Avoid the generation of aerosols.

Clearly label all tubes and vessels containing the inhibitor.

4. Spill Management:

In the event of a spill, treat it as a major spill of an unknown hazardous material.[1]

Evacuate the immediate area and notify your supervisor and EH&S.[1]

Do not attempt to clean up a large spill without proper training and equipment.

For minor spills within a fume hood, use an appropriate absorbent material, decontaminate

the area, and dispose of the waste as hazardous.

5. Disposal:

All waste materials, including empty containers, contaminated PPE, and solutions containing

Hsd17B13-IN-58, must be disposed of as hazardous chemical waste.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of a novel chemical

inhibitor like Hsd17B13-IN-58.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Hsd17B13-IN-58.

By adhering to these guidelines, researchers can confidently work with Hsd17B13-IN-58 while

minimizing risks and ensuring a safe and productive research environment. Always consult

your institution's Chemical Hygiene Plan and EH&S department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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